5-[(2-Methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione

• IUPAC Name: 5-[(2-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C15H20N4O2/c1-18-13(9-4-2-3-5-12(9)17-18)8-19-6-10-11(7-19)15(21)16-14(10)20/h10-11H,2-8H2,1H3,(H,16,20,21)
• InChI Key: OULNHODOTJSPPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCCC2=N1)CN3CC4C(C3)C(=O)NC4=O
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

The compound contains an indazole and a pyrrole moiety. Indazole is a heterocyclic compound that consists of a pyrazole ring fused to a benzene ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom. The presence of these moieties could potentially confer interesting chemical and biological properties to the compound.

Synthesis Analysis

While specific synthetic routes for this compound are not available, indazole and pyrrole moieties can be synthesized through various methods. For instance, indazole can be synthesized from 2-hydrazinobenzyl alcohol and pyrrole can be synthesized from amines and ketones.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the indazole and pyrrole moieties. For example, the nitrogen in the pyrrole ring could potentially act as a nucleophile in reactions.